Cas no 143769-25-9 (2-Amino-3,5-dibromo-6-chlorobenzoic acid)

• Product Name: 2-Amino-3,5-dibromo-6-chlorobenzoic acid
• CAS No: 143769-25-9
• MF: C₇H₄Br₂ClNO₂
• MW: 329.373159408569
• MDL: MFCD00052697
• CID: 133744
• PubChem ID: 2735297
• Update Time: 2025-04-19

2-Amino-3,5-dibromo-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-dibromo-6-chlorobenzoic acid
• Benzoic acid,2-amino-3,5-dibromo-6-chloro-
• 2-amino-6-chloro-3,5-dibromobenzoic acid
• AC1MC2ZY
• ACMC-1CA7P
• CTK4C3800
• PubChem13408
• SBB052693
• BUT-3-ENOYLCHLORIDE
• Benzoic acid, 2-amino-3,5-dibromo-6-chloro-
• SCHEMBL14580241
• AKOS015908975
• A808105
• DTXSID50370664
• FT-0611036
• MFCD00052697
• 143769-25-9
• AS-9062
• 2-AMINO-3,5-DIBROMO-6-CHLOROBENZOICACID
• DB-063495

• MDL： MFCD00052697
• Inchi： 1S/C7H4Br2ClNO2/c8-2-1-3(9)6(11)4(5(2)10)7(12)13/h1H,11H2,(H,12,13)
• InChI Key： YCVONUPUCAHKJM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(=O)O)=C1N)Cl)Br

Computed Properties

• Exact Mass: 326.82972
• Monoisotopic Mass: 326.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 3.3

Experimental Properties

• Density: 2.217
• Melting Point: 212-215
• Boiling Point: 392.2°Cat760mmHg
• Flash Point: 191°C
• Refractive Index: 1.704
• PSA: 63.32

2-Amino-3,5-dibromo-6-chlorobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39